Cas no 2228789-63-5 (methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate)
methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate
- EN300-1815187
- 2228789-63-5
-
- Inchi: 1S/C10H19NO3/c1-3-10(6-14-7-10)8(11)4-5-9(12)13-2/h8H,3-7,11H2,1-2H3
- InChI Key: BENUFHDUZJGNDU-UHFFFAOYSA-N
- SMILES: O1CC(CC)(C1)C(CCC(=O)OC)N
Computed Properties
- Exact Mass: 201.13649347g/mol
- Monoisotopic Mass: 201.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 61.6Ų
methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1815187-0.05g |
methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate |
2228789-63-5 | 0.05g |
$924.0 | 2023-09-19 | ||
| Enamine | EN300-1815187-0.1g |
methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate |
2228789-63-5 | 0.1g |
$968.0 | 2023-09-19 | ||
| Enamine | EN300-1815187-0.25g |
methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate |
2228789-63-5 | 0.25g |
$1012.0 | 2023-09-19 | ||
| Enamine | EN300-1815187-0.5g |
methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate |
2228789-63-5 | 0.5g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1815187-1.0g |
methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate |
2228789-63-5 | 1g |
$1100.0 | 2023-06-03 | ||
| Enamine | EN300-1815187-2.5g |
methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate |
2228789-63-5 | 2.5g |
$2155.0 | 2023-09-19 | ||
| Enamine | EN300-1815187-5.0g |
methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate |
2228789-63-5 | 5g |
$3189.0 | 2023-06-03 | ||
| Enamine | EN300-1815187-10.0g |
methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate |
2228789-63-5 | 10g |
$4729.0 | 2023-06-03 | ||
| Enamine | EN300-1815187-1g |
methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate |
2228789-63-5 | 1g |
$1100.0 | 2023-09-19 | ||
| Enamine | EN300-1815187-5g |
methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate |
2228789-63-5 | 5g |
$3189.0 | 2023-09-19 |
methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate
Methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate (CAS No. 2228789-63-5): A Comprehensive Overview
Methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate, identified by its CAS number 2228789-63-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug discovery and synthetic chemistry.
The molecular structure of methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate features a combination of functional groups that contribute to its reactivity and potential biological activity. The presence of an amino group (-NH₂) and an ester group (-COOCH₃) provides multiple sites for chemical modification, while the ethyloxetane moiety introduces a cyclic ether functionality that can influence the compound's solubility and interaction with biological targets.
Recent advancements in the field of medicinal chemistry have highlighted the importance of oxetane derivatives in the development of novel therapeutic agents. Oxetanes are five-membered heterocyclic ethers that possess a high degree of strain, making them highly reactive and adaptable for forming new chemical bonds. This characteristic has been exploited in the design of various bioactive molecules, including those targeting neurological disorders, infectious diseases, and cancer.
In particular, methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate has garnered attention due to its potential role as a building block in the synthesis of more complex pharmacophores. The compound's ability to undergo ring-opening reactions under controlled conditions allows for the introduction of diverse substituents, enabling the creation of novel analogs with tailored biological properties. This flexibility is particularly valuable in the context of structure-based drug design, where precise control over molecular architecture is essential for optimizing potency and selectivity.
Current research in synthetic chemistry has focused on developing efficient methods for the preparation of oxetane-containing compounds. One notable approach involves the use of transition metal-catalyzed reactions, which can facilitate the formation of carbon-oxygen bonds with high regioselectivity. These methods have been successfully applied to the synthesis of methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate, demonstrating their utility in constructing complex molecular frameworks.
The biological activity of methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate has been explored in several preclinical studies. Initial findings suggest that this compound exhibits promising interactions with specific enzymes and receptors, which could be relevant for treating various diseases. For instance, its structural features may allow it to modulate pathways involved in inflammation, pain perception, or neurotransmitter release. However, further investigation is required to fully elucidate its mechanism of action and therapeutic potential.
The synthesis and characterization of methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate have also contributed to our understanding of oxetane chemistry. By studying its reactivity patterns and reaction outcomes, researchers have gained insights into how these cyclic ethers can be incorporated into larger molecular systems. These insights are crucial for developing new synthetic strategies that leverage the unique properties of oxetanes.
In conclusion, methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate (CAS No. 2228789-63-5) represents a significant advancement in the field of chemical biology. Its structural features, synthetic versatility, and potential biological activity make it a valuable tool for researchers exploring new therapeutic interventions. As our understanding of oxetane chemistry continues to grow, compounds like this one are likely to play an increasingly important role in drug discovery and development.
2228789-63-5 (methyl 4-amino-4-(3-ethyloxetan-3-yl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)